2-chloro-N-methyl-N-(2-methylbenzyl)acetamide

• IUPAC Name: 2-chloro-N-methyl-N-[(2-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C11H14ClNO/c1-9-5-3-4-6-10(9)8-13(2)11(14)7-12/h3-6H,7-8H2,1-2H3
• InChI Key: OPKQDGDFVIAJGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(C)C(=O)CCl
• Molecular Formula: C11H14ClNO
• DSSTOX Substance ID: DTXSID701211986
• Molecular Weight: 211.69 g/mol
• CAS RN: 851175-23-0

Description

2-Chloro-N-methyl-N-(2-methylbenzyl)acetamide (also known as 2-CNMMA) is a versatile chemical compound with a wide range of applications in scientific research. It is a colorless, odorless, and crystalline solid that is soluble in water, alcohol, and ether. 2-CNMMA is a derivative of acetamide, a compound used in the synthesis of various pharmaceuticals, and is known for its ability to bind to molecules and form complexes. It has been used in many fields of research, including biochemistry, pharmacology, and molecular biology, due to its strong binding properties and low toxicity.

Scientific Research Applications

Metabolic Pathways and Toxicology

One study focuses on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes, highlighting the complex metabolic pathways involved and the potential for understanding the toxicological impacts of these compounds. This research is crucial for evaluating the environmental and health implications of chloroacetamide usage in agriculture (Coleman et al., 2000).

Anticancer Activity

Another study investigates the synthesis and anticancer activity of certain acetamide derivatives, including those synthesized using chloroacetamides. This research demonstrates the potential of chloroacetamide derivatives in developing new anticancer agents, with specific compounds showing significant growth inhibition against various cancer cell lines (Karaburun et al., 2018).

Molecular and Structural Analysis

Further research into the structure of related compounds, such as 2-chloro-N-methyl-N-[2-(methylamino)phenyl]acetamide, provides insights into their molecular configurations and potential interactions. This type of study is essential for understanding how these compounds can be used in various scientific applications, including drug design and materials science (Bai et al., 2013).

Drug Design and Pharmacology

Research on bioactive acetamide analogs, including docking studies on cyclooxygenase enzymes and evaluation of analgesic activity, explores the potential pharmacological applications of these compounds. Such studies are crucial for developing new therapeutic agents and understanding their mechanisms of action (Kumar et al., 2019).